![molecular formula C10H13FN2 B2507426 [1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine CAS No. 2355919-10-5](/img/structure/B2507426.png)
[1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine
Overview
Description
[1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine is a useful research compound. Its molecular formula is C10H13FN2 and its molecular weight is 180.226. The purity is usually 95%.
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Scientific Research Applications
1. Potential in Antidepressant Drug Development
A study by Sniecikowska et al. (2019) highlights the development of 1-(1-benzoylpiperidin-4-yl)methanamine derivatives as “biased agonists” of serotonin 5-HT1A receptors, indicating potential applications in antidepressant drug development. One of the derivatives showed high efficacy as an antidepressant-like agent in preliminary in vivo studies, suggesting promising applications for compounds related to [1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine in mental health treatment (Sniecikowska et al., 2019).
2. Catalysis and Structural Effects in Chemistry
Research by Kerbib et al. (2020) discusses Ni(II) complexes involving ligands like N-((6-fluoropyridin-2-yl)methyl)(pyridin-2-yl)-N-(pyridin-2-ylmethyl)methanamine. These complexes have applications in catalyzing oxidation reactions and exploring structural effects in chemical processes (Kerbib et al., 2020).
3. Synthesis of Structurally Diverse Compounds
The work of Froelich et al. (1996) on asymmetric synthesis using 2-cyano-6-phenyloxazolopiperidine provides insights into the synthesis of a variety of 2-(1-aminoalkyl) piperidines, a process potentially applicable to the synthesis of this compound and its derivatives for diverse applications (Froelich et al., 1996).
Safety and Hazards
The safety information for [1-(6-Fluoropyridin-2-yl)cyclobutyl]methanamine indicates that it has the GHS05 and GHS07 pictograms . The signal word is “Danger” and the hazard statements include H315, H318, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P310, P312, P332+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
[1-(6-fluoropyridin-2-yl)cyclobutyl]methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13FN2/c11-9-4-1-3-8(13-9)10(7-12)5-2-6-10/h1,3-4H,2,5-7,12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVVQDUBXKSZHFT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)(CN)C2=NC(=CC=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13FN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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